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Introduction

Didecyl dimethyl ammonium carbonate (DDACarbonate) is a quaternary ammonium
compound (QAC) with the chemical formula [(C10H21)2N(CH3)2]2COs. It consists of two
didecyldimethylammonium cations and a carbonate anion. This compound is part of a broader
class of QACs that are widely utilized for their potent antimicrobial properties across various
sectors, including healthcare, industrial applications, and material preservation.[1] For
professionals in research and drug development, understanding the chemical structure,
physicochemical properties, synthesis, and mechanism of action of DDACarbonate is crucial
for harnessing its potential in novel formulations and applications.

This technical guide provides a comprehensive overview of didecyl dimethyl ammonium
carbonate, with a focus on its chemical structure, properties, synthesis, and antimicrobial
activity. It is important to note that while the active antimicrobial agent is the
didecyldimethylammonium cation, much of the publicly available research has been conducted
on its chloride salt, didecyl dimethyl ammonium chloride (DDAC). Therefore, in instances where
specific data for the carbonate form is unavailable, data for the chloride form is presented as a
comparable reference, a practice supported by regulatory bodies like the EPA.[2]

Chemical Structure and Physicochemical Properties
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The chemical structure of didecyl dimethyl ammonium carbonate is characterized by a
central nitrogen atom covalently bonded to two methyl groups and two long-chain decyl groups,
forming the didecyldimethylammonium cation. The positive charge on the nitrogen is balanced
by the carbonate anion (COs27). The presence of the long alkyl chains imparts significant
surface-active properties to the molecule.

A summary of the key physicochemical properties of didecyl dimethyl ammonium carbonate
and the related bicarbonate form is presented in the table below.

Didecyl Dimethyl Didecyl Dimethyl
Property Ammonium Ammonium Reference

Carbonate Bicarbonate

o ) didecyl(dimethyl)azani

bis(didecyl(dimethyl)a
IUPAC Name ) um;hydrogen [3114]

zanium);carbonate

carbonate

CAS Number 148788-55-0 148812-65-1 [3][5][6]
Molecular Formula CasHoeN203 C23H4sNO3 [31[5]
Molecular Weight 713.3 g/mol 387.64 g/mol [31[5]
Physical Description Liquid Liquid [3114]
Computed LogP - 6.23190 [5]

Note: Some properties for the carbonate form are not readily available in public literature. The
data for the bicarbonate form is included for comparison. The LogP value for the bicarbonate
suggests its lipophilic nature, which is critical for its interaction with microbial membranes.
While specific water solubility data for the carbonate is not listed, its chloride counterpart,
DDAC, has limited solubility in water but is soluble in organic solvents like ethanol and acetone.

[4]

Synthesis of Didecyl Dimethyl Ammonium
Carbonate
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The synthesis of didecyl dimethyl ammonium carbonate can be achieved through two
primary routes: a direct synthesis and an indirect synthesis.

Direct Synthesis

A notable direct synthesis method involves the in situ reaction of didecylmethylamine with a
cyclic carbonate, such as propylene carbonate, in the presence of methanol. In this process,
methanol reacts with the cyclic carbonate to generate dimethyl carbonate, which then acts as
the quaternizing agent for the didecylmethylamine, directly forming the
didecyldimethylammonium cation with a methocarbonate anion. This can then be converted to
the carbonate form. This method is advantageous as it avoids the handling of corrosive
quaternary ammonium hydroxide intermediates.[7]

Indirect Synthesis

The more common indirect synthesis route involves the conversion of the readily available
didecyl dimethyl ammonium chloride (DDAC) to the carbonate form.[8] This is typically
achieved through an ion exchange reaction. A general two-step protocol is outlined below:

Experimental Protocol: Indirect Synthesis from DDAC

Objective: To synthesize didecyl dimethyl ammonium carbonate from didecyl dimethyl
ammonium chloride.

Materials:

Didecyl dimethyl ammonium chloride (DDAC) solution

A suitable metal hydroxide (e.g., sodium hydroxide or potassium hydroxide)

Carbon dioxide gas

Isopropanol (as a solvent to drive the reaction)

Deionized water

Reaction vessel with stirring capability
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Gas dispersion tube

Filtration apparatus

Procedure:

Step 1: Formation of the Hydroxide Intermediate

Dissolve the DDAC starting material in a suitable solvent, such as isopropanol, in the
reaction vessel. The use of isopropanol helps to drive the reaction to completion.[8]

Add a stoichiometric amount of the metal hydroxide solution to the DDAC solution with
continuous stirring. This will result in the formation of the didecyl dimethyl ammonium
hydroxide intermediate and the precipitation of the metal chloride salt (e.g., NaCl or KCI).

Allow the reaction to proceed for a sufficient time to ensure complete conversion.

Separate the precipitated metal chloride salt from the solution containing the quaternary
ammonium hydroxide by filtration.

Step 2: Carbonation to Form the Carbonate Salt

Transfer the resulting solution of didecyl dimethyl ammonium hydroxide to a clean reaction
vessel.

Bubble carbon dioxide gas through the solution using a gas dispersion tube with vigorous
stirring. This acid-base neutralization reaction will form the didecyl dimethyl ammonium
carbonate.[1]

Carefully control the stoichiometry of the carbon dioxide addition. An excess of carbon
dioxide can lead to the formation of the bicarbonate salt.[1]

Monitor the reaction progress (e.g., by pH measurement) to determine the endpoint.

The final product is a solution of didecyl dimethyl ammonium carbonate.

Mechanism of Antimicrobial Action
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The antimicrobial activity of didecyl dimethyl ammonium carbonate is attributed to the
cationic didecyldimethylammonium moiety. The mechanism of action is primarily through the
disruption of microbial cell membranes, a characteristic shared with other QACs.[1]

Signaling Pathway of Microbial Cell Membrane Disruption
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Mechanism of Didecyl Dimethyl Ammonium Cation Action
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Caption: Interaction of the didecyldimethylammonium cation with the microbial cell membrane
leading to cell death.
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The positively charged nitrogen atom of the didecyldimethylammonium cation electrostatically
interacts with the negatively charged components of the microbial cell membrane, such as
phospholipids and proteins.[1] Following this initial binding, the two long, lipophilic decyl chains
penetrate and embed into the hydrophobic core of the lipid bilayer. This insertion disrupts the
ordered structure of the membrane, leading to increased fluidity, the formation of pores, and a
loss of structural integrity.[9] Consequently, essential intracellular components, including ions,
ATP, and nucleic acids, leak out of the cell, ultimately resulting in cell lysis and death.[10]

Antimicrobial Efficacy

Didecyl dimethyl ammonium compounds exhibit broad-spectrum antimicrobial activity against
bacteria, fungi, and enveloped viruses.[10] As previously mentioned, a significant portion of the
available efficacy data is for didecyl dimethyl ammonium chloride (DDAC). The following table
summarizes representative Minimum Inhibitory Concentration (MIC) values for DDAC against
various microorganisms.

Microorganism Type MIC (ppm) Reference
Staphylococcus Gram-positive
Py p 04-138
aureus Bacteria
Pseudomonas Gram-negative ]
. ) Varies [11]
aeruginosa Bacteria

Gram-negative

Escherichia coli ) Varies [12]
Bacteria

Mold Fungi Fungi Effective [12]

Enveloped Viruses Virus Effective [13][14]

Non-enveloped ] )
] Virus Less Effective [15]
Viruses

Note: The efficacy of QACs can be influenced by factors such as pH, the presence of organic
matter, and water hardness. It is crucial to evaluate their performance under conditions that
reflect their intended application.
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Experimental Protocols for Efficacy Testing

Standardized methods are essential for evaluating the antimicrobial efficacy of disinfectants like
didecyl dimethyl ammonium carbonate. The AOAC Use-Dilution Test and European Norms
(EN) such as EN 1276 are widely recognized protocols.

Experimental Protocol: General Bactericidal Efficacy Testing (Adapted from EN 1276)

Objective: To determine the bactericidal activity of a didecyl dimethyl ammonium carbonate
formulation.

Materials:

o Didecyl dimethyl ammonium carbonate test solution at various concentrations
» Standard hard water for dilution

« Interfering substance (e.g., bovine albumin solution to simulate "dirty" conditions)

o Cultures of test bacteria (e.g., Staphylococcus aureus, Pseudomonas aeruginosa,
Escherichia coli)

» Neutralizer solution to inactivate the disinfectant

e Culture media (e.g., Tryptone Soy Agar)

» Sterile test tubes, pipettes, and other laboratory glassware
 Incubator

Procedure:

o Preparation of Test Solutions: Prepare the desired concentrations of the didecyl dimethyl
ammonium carbonate solution in standard hard water.

o Preparation of Bacterial Suspension: Culture the test bacteria to a standardized cell density
(e.g., 1.5-5.0 x 108 CFU/mL).
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o Test Procedure: a. To a test tube containing the interfering substance, add the bacterial
suspension. b. Add the didecyl dimethyl ammonium carbonate test solution to the mixture
of interfering substance and bacterial suspension. c. Start a timer for the specified contact
time (e.g., 5 minutes) at a controlled temperature (e.g., 20°C).

o Neutralization: At the end of the contact time, transfer an aliquot of the mixture to a tube
containing a validated neutralizer solution to stop the antimicrobial action.

o Enumeration of Survivors: Perform serial dilutions of the neutralized sample and plate onto
agar plates.

 Incubation: Incubate the plates at the appropriate temperature and time (e.g., 37°C for 24-48
hours).

o Calculation: Count the number of colonies on the plates and calculate the reduction in viable
counts compared to a control sample without the disinfectant. A log reduction of =5 is
typically required to pass the standard for disinfectants.[16]

Conclusion

Didecyl dimethyl ammonium carbonate is a potent antimicrobial agent with a well-
established mechanism of action involving the disruption of microbial cell membranes. Its
chemical structure, characterized by a cationic head and two long alkyl chains, underpins its
surface activity and biocidal efficacy. While specific quantitative data for the carbonate form is
not as abundant as for its chloride counterpart, the shared active cation allows for informed
extrapolation of its properties and antimicrobial spectrum. For researchers and professionals in
drug development, a thorough understanding of its synthesis, mechanism, and standardized
testing methodologies is essential for its effective and reliable application in formulating new
antimicrobial products. Further research focusing specifically on the carbonate and bicarbonate
forms would be beneficial to fully elucidate any subtle differences in their physicochemical and
biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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